Cas no 1354002-78-0 ([(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester)

• Product Name: [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester
• CAS No: 1354002-78-0
• MF: C₁₄H₂₅ClN₂O₃
• MW: 304.812903165817
• CID: 2159659
• Update Time: 2025-10-15

[(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-(2-chloro-acetyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester
• (R)-tert-Butyl (1-(2-chloroacetyl)piperidin-3-yl)(ethyl)carbamate
• AM95845
• [(R)-1-(2-Chloroacetyl)piperidin-3-yl]ethylcarbamic acid tert-butyl ester
• [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester

• Inchi： 1S/C14H25ClN2O3/c1-5-17(13(19)20-14(2,3)4)11-7-6-8-16(10-11)12(18)9-15/h11H,5-10H2,1-4H3/t11-/m1/s1
• InChI Key： SHJWVAQQVVJGDJ-LLVKDONJSA-N
• SMILES： ClCC(N1CCC[C@H](C1)N(C(=O)OC(C)(C)C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester

Compound CAS No. 1354002-78-0: [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester

The compound with CAS No. 1354002-78-0, known as [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester, is a complex organic molecule with significant potential in the field of medicinal chemistry and biological research. This compound is characterized by its unique structure, which includes a piperidine ring, a chloroacetyl group, and a tert-butyl ester moiety. The stereochemistry at the R configuration adds another layer of complexity and specificity to its properties.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the piperidine ring provides a rigid framework that can interact with various biological targets, such as enzymes and receptors. The chloroacetyl group, on the other hand, introduces electrophilic character, which can be exploited in reactions involving nucleophilic attack. This makes the compound a valuable intermediate in the synthesis of bioactive molecules.

The synthesis of [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester involves a series of carefully controlled reactions. Key steps include the formation of the piperidine ring through intramolecular cyclization and the subsequent introduction of the chloroacetyl group via acylation. The tert-butyl ester group is typically introduced to protect the carbamic acid functionality during intermediate steps, ensuring stability and ease of manipulation.

In terms of applications, this compound has shown promise in various areas. For instance, it has been investigated as a potential precursor for peptide-based drugs due to its ability to form stable amide bonds under mild conditions. Additionally, its stereochemical properties make it an attractive candidate for enantioselective synthesis, where the R configuration plays a crucial role in determining biological activity.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that its structure is well-suited for binding to specific protein pockets, suggesting potential applications in drug design. Furthermore, spectroscopic analyses have provided insights into its electronic structure and conformational flexibility, which are critical for predicting its behavior in biological systems.

The integration of experimental and computational approaches has also led to the discovery of novel synthetic pathways for this compound. For example, researchers have developed more efficient methods for constructing the piperidine ring using transition metal catalysts, significantly improving yields and reducing reaction times. These innovations underscore the compound's versatility and its growing importance in modern organic synthesis.

In conclusion, [(R)-1-(2-Chloro-acetyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester (CAS No. 1354002-78-0) is a multifaceted organic molecule with exciting prospects in medicinal chemistry and beyond. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as a valuable tool for researchers striving to develop innovative therapeutic solutions.